Cas no 697-17-6 (1,1,2-trichloro-2,3,3-trifluorocyclobutane)

• Product Name: 1,1,2-trichloro-2,3,3-trifluorocyclobutane
• CAS No: 697-17-6
• MF: C₄H₂Cl₃F₃
• MW: 213.412889003754
• MDL: MFCD00039439
• CID: 82981
• PubChem ID: 79099
• Update Time: 2025-06-27

1,1,2-trichloro-2,3,3-trifluorocyclobutane Chemical and Physical Properties

Names and Identifiers

• 1,1,2-trichloro-2,3,3-trifluorocyclobutane
• 1,1,2-trichloro-2,3,3-trifluoro-cyclobutane
• 1.1.2-Trichlor-2.3.3-trifluorcyclobutan
• 1.1.2-Trifluoro-2.3.3-trichloro-cyclobutane
• 2,3,3-trichloro-1,1,2-trifluorocyclobutane
• 2,3,3-Trifluor-1,1,2-trichlor-cyclobutan
• EINECS 211-804-8
• 1,4,4-Trichloro-1,2,2-trifluorocyclobutane
• 697-17-6
• FT-0605981
• H-ARG-SER-OH-ACETATESALT
• 1,1,2 trichloro-2,3,3-trifluorocydobutane
• 1,1,2 trichloro-2,3,3-trifluorocyclobutane
• Cyclobutane, 1,1,2-trichloro-2,3,3-trifluoro-
• MFCD00039439
• DTXSID50989856
• SCHEMBL3284653
• NS00041935
• AKOS015850459
• DB-018683
• DTXCID901416966

• MDL： MFCD00039439
• Inchi： 1S/C4H2Cl3F3/c5-2(6)1-3(8,9)4(2,7)10/h1H2
• InChI Key： YMUQFZZNJWUHMC-UHFFFAOYSA-N
• SMILES： ClC1(C(CC1(Cl)Cl)(F)F)F
• BRN： 1905850

Computed Properties

• Exact Mass: 211.91700
• Monoisotopic Mass: 211.917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.594 g/mL at 25 °C(lit.)
• Boiling Point: 120℃
• Flash Point: 119-120°C
• Refractive Index: n20/D 1.416(lit.)
• PSA: 0.00000
• LogP: 3.10390
• Solubility: Not determined

1,1,2-trichloro-2,3,3-trifluorocyclobutane Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37
• Packing Group：III
• Hazard Level：6.1

Additional information on 1,1,2-trichloro-2,3,3-trifluorocyclobutane

Research Briefing on 1,1,2-Trichloro-2,3,3-Trifluorocyclobutane (CAS: 697-17-6) in Chemical and Biomedical Applications

1,1,2-Trichloro-2,3,3-trifluorocyclobutane (CAS: 697-17-6) is a fluorinated cyclobutane derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the pharmaceutical and biomedical fields. This compound, characterized by its halogen-rich structure, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry and drug development. Recent studies have explored its utility in various domains, including medicinal chemistry, material science, and environmental applications.

A 2023 study published in the Journal of Fluorine Chemistry investigated the synthetic pathways and reactivity of 1,1,2-trichloro-2,3,3-trifluorocyclobutane, highlighting its role as a precursor for fluorinated building blocks in drug design. The researchers demonstrated that this compound could be efficiently converted into fluorinated analogs of biologically active molecules, which are often sought after for their enhanced metabolic stability and bioavailability. The study also emphasized the compound's potential in the development of novel antiviral and anticancer agents, owing to its ability to modulate electronic and steric properties in target molecules.

In the context of material science, a 2022 research article in Advanced Materials explored the use of 1,1,2-trichloro-2,3,3-trifluorocyclobutane as a key component in the synthesis of fluorinated polymers. These polymers exhibit exceptional thermal and chemical resistance, making them suitable for biomedical applications such as drug delivery systems and implantable devices. The study reported that polymers derived from this compound demonstrated improved biocompatibility and reduced immunogenicity, addressing critical challenges in medical material design.

Environmental considerations have also been a focus of recent research. A 2023 report by the Environmental Science & Technology journal examined the degradation pathways and environmental fate of 1,1,2-trichloro-2,3,3-trifluorocyclobutane. While the compound's stability is advantageous for industrial applications, it raises concerns about persistence in ecosystems. The study identified microbial degradation as a potential mitigation strategy, with specific bacterial strains showing the ability to break down the compound into less harmful metabolites. This finding opens avenues for bioremediation approaches in contaminated sites.

From a toxicological perspective, a 2024 preclinical study evaluated the safety profile of 1,1,2-trichloro-2,3,3-trifluorocyclobutane and its derivatives. The results indicated that while the parent compound exhibits moderate toxicity, structural modifications can significantly reduce adverse effects while retaining desired pharmacological activities. This underscores the importance of careful molecular design when developing fluorinated compounds for therapeutic use.

In conclusion, 1,1,2-trichloro-2,3,3-trifluorocyclobutane (CAS: 697-17-6) represents a versatile chemical entity with broad applications in pharmaceutical development, material science, and environmental chemistry. Recent advancements have illuminated its potential as a valuable building block for fluorinated compounds, while also addressing challenges related to environmental impact and biological safety. Future research directions may focus on optimizing synthetic methodologies, expanding therapeutic applications, and developing sustainable degradation processes for this compound and its derivatives.